N-(1-cyanocycloheptyl)-2-[2-(diethylaminomethyl)anilino]acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-[2-(diethylaminomethyl)anilino]acetamide
• InChI: InChI=1S/C21H32N4O/c1-3-25(4-2)16-18-11-7-8-12-19(18)23-15-20(26)24-21(17-22)13-9-5-6-10-14-21/h7-8,11-12,23H,3-6,9-10,13-16H2,1-2H3,(H,24,26)
• InChI Key: PTJFMQPNTGDIMP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC=CC=C1NCC(=O)NC2(CCCCCC2)C#N
• Molecular Formula: C21H32N4O
• Molecular Weight: 356.5 g/mol

Description

N-(1-cyanocycloheptyl)-2-[2-(diethylaminomethyl)anilino]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a small molecule that belongs to the class of amides and has a molecular weight of 372.52 g/mol.

Scientific Research Applications

Chemical Synthesis and Catalysis

Investigations into the steric and electronic factors influencing the cyclopalladation of aniline derivatives, including acetylated anilines, highlight the nuanced interplay between molecular structure and reactivity in catalytic processes. Such studies are foundational in the development of catalysts for organic synthesis, demonstrating the potential of structurally related compounds in facilitating complex chemical transformations (Mossi, Klaus, & Rys, 1992).

Antimicrobial Agents

Research on the synthesis of novel heterocyclic compounds incorporating sulfamoyl moiety, aimed at antimicrobial applications, underscores the importance of cyanoacetamide derivatives in creating effective antimicrobial agents. Such compounds are synthesized through versatile pathways, indicating the potential of related cyanoacetamide-based chemicals in contributing to the development of new antimicrobial treatments (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Neurochemical Research

N-acetylaspartylglutamate (NAAG) research, focusing on its immunohistochemistry and biosynthesis in spinal sensory ganglia, provides insight into the neurochemical roles of related acetamide compounds. This research indicates the presence of NAAG in primary afferent spinal neurons and suggests a mechanism for its biosynthesis, highlighting the broader relevance of acetamide derivatives in neurochemistry and potentially in neurotherapeutics (Cangro, Namboodiri, Sklar, Corigliano-Murphy, & Neale, 1987).

Organic Synthesis

The utility of cyanoacetamide derivatives in heterocyclic synthesis, as reviewed in a comprehensive survey, showcases the role of such compounds as important intermediates for the synthesis of a variety of novel heterocyclic systems. This underscores the versatility and importance of cyanoacetamide and related structures in facilitating the synthesis of complex organic molecules with potential application in drug development and other areas of chemical research (Gouda, Sabah, Aljuhani, El-Gahani, El-Enazi, Al Enizi, & Al-Balawi, 2015).